Cas no 2034575-06-7 (4-ethyl-5-fluoro-6-{1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidin-3-yloxy}pyrimidine)

• Product Name: 4-ethyl-5-fluoro-6-{1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidin-3-yloxy}pyrimidine
• CAS No: 2034575-06-7
• MF: C₁₇H₁₉F₂N₃O₃S
• MW: 383.412869691849
• CID: 6224306
• PubChem ID: 121017760
• Update Time: 2025-10-31

4-ethyl-5-fluoro-6-{1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidin-3-yloxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-5-fluoro-6-{1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidin-3-yloxy}pyrimidine
• AKOS026690883
• 4-ethyl-5-fluoro-6-{[1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine
• 4-ethyl-5-fluoro-6-[1-(4-fluoro-2-methylphenyl)sulfonylpyrrolidin-3-yl]oxypyrimidine
• 2034575-06-7
• F6478-4029
• 4-ethyl-5-fluoro-6-((1-((4-fluoro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine

• Inchi： 1S/C17H19F2N3O3S/c1-3-14-16(19)17(21-10-20-14)25-13-6-7-22(9-13)26(23,24)15-5-4-12(18)8-11(15)2/h4-5,8,10,13H,3,6-7,9H2,1-2H3
• InChI Key： ITGHMBHEWPQJLL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(N1CCC(C1)OC1C(=C(CC)N=CN=1)F)(=O)=O

Computed Properties

• Exact Mass: 383.11151897g/mol
• Monoisotopic Mass: 383.11151897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.8Ų

Additional information on 4-ethyl-5-fluoro-6-{1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidin-3-yloxy}pyrimidine

Introduction to 4-ethyl-5-fluoro-6-{1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidin-3-yloxy}pyrimidine (CAS No. 2034575-06-7)

4-ethyl-5-fluoro-6-{1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidin-3-yloxy}pyrimidine, identified by its CAS number 2034575-06-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring system that is widely recognized for its biological activity and therapeutic potential. The structural features of this molecule, including its fluoro and sulfonyl substituents, contribute to its unique chemical properties and make it a promising candidate for further investigation in medicinal chemistry.

The presence of a fluoro group at the 5-position of the pyrimidine ring is particularly noteworthy. Fluorine atoms are known to enhance the metabolic stability, binding affinity, and bioavailability of pharmaceutical compounds. In recent years, the incorporation of fluorine into drug molecules has become a cornerstone in the development of novel therapeutics. For instance, fluorinated pyrimidines have been extensively studied for their antiviral, anticancer, and anti-inflammatory properties. The specific positioning of the fluoro group in 4-ethyl-5-fluoro-6-{1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidin-3-yloxy}pyrimidine suggests that it may interact with biological targets in a manner that could lead to significant therapeutic effects.

The other key structural component is the sulfonyl group attached to the pyrrolidinyl moiety. Sulfonyl groups are frequently employed in medicinal chemistry due to their ability to improve solubility, binding interactions, and pharmacokinetic profiles. In particular, sulfonyl derivatives have been extensively explored for their activity as inhibitors of enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase. The presence of a sulfonyl group in this compound may contribute to its potential as an inhibitor of certain enzymes or receptors, thereby opening up avenues for its use in treating various diseases.

The compound's name also highlights the presence of an ethyl group at the 4-position and a pyrrolidinyl oxygen-linked oxyborylene moiety at the 6-position. These structural elements contribute to the molecule's complexity and may play critical roles in determining its biological activity. The pyrrolidinyl ring is a common pharmacophore in drug design, known for its ability to enhance binding affinity and selectivity due to its rigid cyclic structure and hydrogen bonding capabilities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 4-ethyl-5-fluoro-6-{1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidin-3-yloxy}pyrimidine with greater accuracy. These tools have been instrumental in identifying potential binding sites on biological targets and predicting how modifications to the molecule's structure might affect its activity. For example, studies have shown that subtle changes in the position or type of substituents can significantly alter a compound's potency and selectivity.

In terms of synthetic chemistry, the preparation of 4-ethyl-5-fluoro-6-{1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidin-3-yloxy}pyrimidine involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the pyrimidine core, followed by functionalization at various positions using fluorinating agents, sulfonylation reagents, and coupling techniques such as nucleophilic substitution or Suzuki-Miyaura coupling. The use of advanced synthetic methodologies ensures high yields and purity, which are crucial for subsequent biological evaluation.

The biological evaluation of this compound has been a focus of several research groups due to its structural similarity to known bioactive molecules. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways such as cancer, inflammation, and infectious diseases. For instance, fluorinated pyrimidines have been reported to inhibit kinases and other enzymes that are overexpressed in tumor cells. Similarly, sulfonyl derivatives have shown promise as anti-inflammatory agents by modulating cytokine production and signaling pathways.

One particularly exciting area of research is the use of 4-ethyl-5-fluoro-6-{1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidin-3-yloxy}pyrimidine as a lead compound for developing novel therapeutics against resistant strains of pathogens. The fluoro group's ability to improve metabolic stability makes it an attractive feature for compounds intended for oral administration or long-term treatment regimens. Additionally, the sulfonyl group's interaction with biological targets could be exploited to develop drugs that specifically target pathogenic enzymes or receptors while minimizing side effects on host cells.

The compound's potential also extends to combination therapy approaches. By pairing 4-ethyl-5-fluoro-6-{1-(4-fluoro-2-methylbenzenesuliony)pyrrolidinyl3-yloxy}pyrimidine with other drugs that act on different pathways or targets within a disease network, researchers may be able to achieve synergistic effects that enhance overall therapeutic efficacy. This approach has gained significant traction in recent years as a strategy for overcoming drug resistance and improving patient outcomes.

The future development of 4-Ethyl - 5 - fluoro - 6 - {1 - ( 4 - fluoro - 2 - methylbenzenesulfonyl ) pyrrolidinyl3 - yloxy } Pyrimidine (CAS NO .2034575 - 06 - 7 ) will likely involve further optimization both chemically and biologically . Advances such as high-throughput screening , structure-based drug design , will continue .to accelerate .the discovery process enabling more rapid identification .of promising candidates .for clinical development . p > < p > As research progresses , it is anticipated that additional insights into .the mechanisms .of action .of this compound will emerge providing valuable information for designing more effective treatments .for various diseases .The integration .of computational methods with experimental data will be crucial in elucidating how structural modifications influence biological activity , thereby guiding rational drug design efforts. p > < p > In conclusion, 4-Ethyl - 5 - fluoro - 6 - {1 - ( 4 - fluoro - 2 - methylbenzenesulfonyl ) pyrrolidinyl3 - yloxy } Pyrimidine (CAS NO .2034575 - 06 - 7 ) represents an intriguing molecule with significant potential in pharmaceutical applications . Its unique structural features , combined with recent advances in synthetic chemistry , molecular modeling , and drug discovery technologies , make it a compelling subject for further investigation . As research continues , we can expect new insights into its biological activity , mechanisms ,and therapeutic applications that will contribute substantially to advancing human health. p >